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Compound of Interest

Compound Name: 5-Chloro-1-pentanol

Cat. No.: B147386

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility. 5-
Chloro-1-pentanol, a halogenated organic compound, requires specific handling and disposal
procedures due to its hazardous properties. This guide provides essential, immediate safety
and logistical information for the proper disposal of 5-Chloro-1-pentanol.

Key Properties and Hazards

Understanding the characteristics of 5-Chloro-1-pentanol is the first step in ensuring its safe
handling and disposal. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C5H11CIO[1][2][3]

Molecular Weight 122.59 g/mol [1][3]

Appearance Colorless to almost colorless clear liquid
Boiling Point 99 °C at 18 mmHg

Flash Point 83 °C

Specific Gravity 1.06 g/cm3[4]

Purity >90.0% (GC)
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5-Chloro-1-pentanol is classified as a combustible liquid and is harmful if swallowed, in
contact with skin, or inhaled.[5] It is also known to cause skin and serious eye irritation.[4][5]

Disposal Workflow

The following diagram outlines the procedural steps for the safe disposal of 5-Chloro-1-
pentanol.

Disposal workflow for 5-Chloro-1-pentanol.

Detailed Disposal Protocol

Adherence to a strict, step-by-step protocol is mandatory for the safe disposal of 5-Chloro-1-
pentanol.

1. Pre-Disposal Preparations:

o Consult Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 5-Chloro-
1-pentanol to be fully aware of its hazards and safety precautions.[6]

« Institutional Protocols: Familiarize yourself with your institution's specific Environmental,
Health, and Safety (EHS) guidelines for hazardous waste disposal.[7]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves and safety goggles or a face shield.

2. Waste Segregation and Collection:

e Segregate Waste Streams: It is crucial to collect halogenated organic waste, such as 5-
Chloro-1-pentanol, separately from non-halogenated organic waste.[7][8] Mixing these
waste streams can increase disposal costs and environmental impact.[6][7]

» Container Selection: Use a designated, leak-proof, and chemically compatible container for
waste collection.[7][9] High-density polyethylene (HDPE) containers are generally suitable.
[10] The container should have a secure, tight-fitting lid.[7]

o Labeling: Clearly label the waste container with "Hazardous Waste" and "Halogenated
Organic Waste."[7][8] The label must also include the full chemical name ("5-Chloro-1-
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pentanol”) and its approximate concentration or volume.[7]

o Safe Transfer: Conduct all transfers of 5-Chloro-1-pentanol into the waste container within
a certified chemical fume hood to minimize inhalation exposure.[7]

3. Temporary Storage:

» Designated Storage Area: Store the sealed waste container in a designated Satellite
Accumulation Area (SAA).[6][7]

e Secondary Containment: The SAA should have secondary containment, such as a
chemically resistant tub, to contain any potential leaks.[7]

» Storage Conditions: Keep the waste container in a cool, dry, and well-ventilated area, away
from direct sunlight, heat sources, and incompatible materials.[9]

4. Final Disposal:

o Professional Disposal: The final disposal of 5-Chloro-1-pentanol must be carried out by an
approved and licensed hazardous waste disposal company.[4][5] Do not attempt to dispose
of this chemical down the drain or by evaporation.[9]

o Waste Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste container.

In Case of a Spill:

o Ventilate: Ensure the area is well-ventilated. If the spill occurs outside a fume hood, evacuate
the immediate area.[7]

e Contain: Use an inert absorbent material like vermiculite or sand to contain the spill.[7]

o Collect: Carefully collect the absorbed material and place it in a sealed, leak-proof container
labeled as "Spill Debris" with the chemical name.[7]

» Dispose: Dispose of the spill debris as hazardous waste following the procedures outlined
above.[7]
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By following these procedures, laboratory personnel can ensure the safe and environmentally
responsible disposal of 5-Chloro-1-pentanol, fostering a culture of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

